(2,4-Dimethyl-1,3-thiazol-5-yl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H22N4O2S/c1-11-7-18-17(19-8-11)23-10-14-5-4-6-21(9-14)16(22)15-12(2)20-13(3)24-15/h7-8,14H,4-6,9-10H2,1-3H3
• InChI Key: OIBYULKYMYEQRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)C(=O)C3=C(N=C(S3)C)C
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological system they interact with. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs.

Future Directions

Thiazole derivatives have been the subject of ongoing research due to their diverse biological activities. Future research may continue to explore new thiazole derivatives and their potential applications in medicine and other fields.